Cas no 37412-05-8 (Methyl 2-formylbenzo[b]thiophene-3-carboxylate)

• Product Name: Methyl 2-formylbenzo[b]thiophene-3-carboxylate
• CAS No: 37412-05-8
• MF: C₁₁H₈O₃S
• MW: 220.244421958923
• CID: 6070372
• PubChem ID: 13149800
• Update Time: 2025-06-14

Methyl 2-formylbenzo[b]thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-formylbenzo[b]thiophene-3-carboxylate
• EN300-6509125
• methyl 2-formyl-1-benzothiophene-3-carboxylate
• 37412-05-8

• Inchi： 1S/C11H8O3S/c1-14-11(13)10-7-4-2-3-5-8(7)15-9(10)6-12/h2-6H,1H3
• InChI Key： KHXBWHZFWUPRQZ-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(C(OC)=O)=C(C=O)S2

Computed Properties

• Exact Mass: 220.01941529g/mol
• Monoisotopic Mass: 220.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.354±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.0±27.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on Methyl 2-formylbenzo[b]thiophene-3-carboxylate

Recent Advances in the Application of Methyl 2-formylbenzo[b]thiophene-3-carboxylate (CAS: 37412-05-8) in Chemical Biology and Pharmaceutical Research

Methyl 2-formylbenzo[b]thiophene-3-carboxylate (CAS: 37412-05-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of novel pharmaceuticals. Recent studies have highlighted its significance in the design of small-molecule inhibitors, fluorescent probes, and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and potential therapeutic uses.

One of the most notable applications of Methyl 2-formylbenzo[b]thiophene-3-carboxylate is its role as a precursor in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase targets, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for anticancer drug development.

In addition to its role in kinase inhibition, Methyl 2-formylbenzo[b]thiophene-3-carboxylate has been explored as a building block for fluorescent probes. A recent publication in Analytical Chemistry described the synthesis of a novel thiophene-based fluorescent probe derived from this compound, which exhibited high selectivity for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to provide real-time imaging of ROS levels in live cells makes it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

Another emerging area of research involves the use of Methyl 2-formylbenzo[b]thiophene-3-carboxylate in the development of antimicrobial agents. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of benzo[b]thiophene derivatives, including those derived from this compound, which showed promising activity against drug-resistant bacterial strains. The study highlighted the compound's versatility in medicinal chemistry, as slight modifications to its structure could yield derivatives with enhanced antimicrobial properties.

Despite its promising applications, challenges remain in the large-scale synthesis and optimization of Methyl 2-formylbenzo[b]thiophene-3-carboxylate derivatives. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of its synthesis, as reported in a 2023 article in Organic Letters. These methodological improvements are expected to facilitate further exploration of its therapeutic potential.

In conclusion, Methyl 2-formylbenzo[b]thiophene-3-carboxylate (CAS: 37412-05-8) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications in kinase inhibition, fluorescent probe development, and antimicrobial agent synthesis underscore its versatility and potential for future drug discovery efforts. Ongoing research aims to address synthetic challenges and expand its utility in addressing unmet medical needs.